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Compound of Interest

Compound Name: 4,4'-di-tert-Butylbiphenyl

Cat. No.: B167987

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 4,4'-di-
tert-Butylbiphenyl (CAS No. 1625-91-8), a chemical intermediate utilized in various research
and manufacturing applications. This document synthesizes available data on its physical,
chemical, and toxicological properties, offering guidance on safe handling, storage, and
emergency procedures. All quantitative data has been consolidated into structured tables for
ease of reference and comparison.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of a substance is paramount
for its safe handling and use in experimental settings. The following table summarizes the key
physical and chemical characteristics of 4,4'-di-tert-Butylbiphenyl.
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Property Value Reference
Molecular Formula C20H26 [1112]
Molecular Weight 266.42 g/mol [1]

White to pale yellow or yellow-
Appearance ) [11[3]
orange powder/solid

Odor Odorless [11[3]
Melting Point 126 - 130 °C (258.8 - 266 °F) [1]14]
- _ 190 - 192 °C (374 - 377.6 °F)
Boiling Point [31[4]
at 13 mmHg
N Not explicitly quantified in

Water Solubility Insoluble

sources
Purity >95% to 99% [1][4115]

Toxicological Data

Toxicological data is crucial for assessing the potential health hazards associated with a
chemical. Based on available information, 4,4'-di-tert-Butylbiphenyl is not classified as a
hazardous substance under the 2012 OSHA Hazard Communication Standard.[3] However, a
complete toxicological profile is not available.

Endpoint Result Species Method Reference

Acute Oral Data not
Toxicity (LD50) available

Skin
_ o Data not
Corrosion/Irritatio )
available
n
Serious Eye Data not

Damage/Irritation  available

Mutagenicity ] Salmonella OECD Guideline
Non-mutagenic o
(Ames Test) typhimurium 471
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Note: While direct toxicological data for 4,4'-di-tert-Butylbiphenyl is limited, it is always
recommended to handle any chemical with appropriate caution and personal protective
equipment.

Experimental Protocols

Detailed experimental protocols for the determination of all physicochemical and toxicological
properties are not consistently provided in publicly available safety data sheets. However,
thermochemical properties have been studied using established methodologies.

Thermochemical Properties Determination: The heat capacity of 4,4'-di-tert-butylbiphenyl has
been measured using low-temperature adiabatic calorimetry. The temperatures, enthalpies,
and entropies of melting were determined by means of differential scanning calorimetry. These
methods are standard for characterizing the thermodynamic properties of solid-phase
transitions.

Hazard Identification and Handling

While not classified as hazardous, prudent laboratory practices should always be observed
when handling 4,4'-di-tert-Butylbiphenyl.

Pictograms: None required[1] Signal Word: None required[1] Hazard Statements: None
required[1] Precautionary Statements: None required[1]

Recommended Personal Protective Equipment (PPE):
o Eye/Face Protection: Safety glasses with side-shields or goggles.
» Skin Protection: Chemical resistant gloves (e.g., nitrile rubber) and a laboratory coat.

o Respiratory Protection: Not required under normal conditions of use with adequate
ventilation. If dust is generated, a NIOSH-approved respirator for dusts is recommended.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[3] Keep
away from oxidizing agents.[3]

Emergency Procedures
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In the event of an emergency, follow the procedures outlined below.

First-Aid Measures

o Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention if irritation persists.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[3] Get medical attention if irritation develops and persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Get medical attention if
symptoms occur.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[3]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[3]

» Protective Equipment: As in any fire, wear self-contained breathing apparatus and full
protective gear.[3]

Accidental Release Measures

For a minor spill of 4,4'-di-tert-Butylbiphenyl in a laboratory setting, the following workflow
should be followed to ensure safety and proper cleanup.
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Workflow for Minor Spill of 4,4'-di-tert-Butylbiphenyl

Immediate Response

Alert personnel in the immediate area

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, lab coat)

Proceed once protected

Containment

and Cleanup

Prevent further spread of the solid material

Carefully sweep or scoop up the spilled solid

Place into a labeled, sealed container for disposal

After physical removal

Decontaminatig

n and Disposal

Clean the spill area with soap and water

:

Dispose of contaminated materials as chemical waste

:

Wash hands thoroughly after cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Profile of 4,4'-di-tert-
Butylbiphenyl: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167987#4-4-di-tert-butylbiphenyl-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b167987?utm_src=pdf-custom-synthesis
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0271-0053/attachment_7.pdf
https://sdiopr.s3.ap-south-1.amazonaws.com/2024/May/1-May-24/2024_EJMP_116316/Revised-ms_EJMP_116316_v1.pdf
https://www.youtube.com/watch?v=fTPscvo4H0Y
https://dra4.nihs.go.jp/mhlw_data/home/file/file96-76-4.html
https://www.biotoxicity.com/index.php/services/applications/drug-discovery
https://www.benchchem.com/product/b167987#4-4-di-tert-butylbiphenyl-safety-data-sheet-information
https://www.benchchem.com/product/b167987#4-4-di-tert-butylbiphenyl-safety-data-sheet-information
https://www.benchchem.com/product/b167987#4-4-di-tert-butylbiphenyl-safety-data-sheet-information
https://www.benchchem.com/product/b167987#4-4-di-tert-butylbiphenyl-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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